Cas no 1457-53-0 (1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone)

• Product Name: 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone
• CAS No: 1457-53-0
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 3167641
• PubChem ID: 43798094
• Update Time: 2025-06-29

1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-nitrophenyl)-2-(1H-pyrazol-1-yl)-
• 1-(3-nitrophenyl)-2-(1H-pyrazol-1-yl)ethan-1-one
• 1457-53-0
• 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone

• Inchi： 1S/C11H9N3O3/c15-11(8-13-6-2-5-12-13)9-3-1-4-10(7-9)14(16)17/h1-7H,8H2
• InChI Key： CXLDZFICUQYTFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CN1C=CC=N1

Computed Properties

• Exact Mass: 231.06439116Da
• Monoisotopic Mass: 231.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.7Ų

Additional information on 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone

Introduction to 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone (CAS No. 1457-53-0)

1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone, identified by its Chemical Abstracts Service (CAS) number 1457-53-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound’s molecular structure, featuring a nitro-substituted phenyl ring and a pyrazole moiety linked to an acetyl group, positions it as a valuable scaffold for developing novel bioactive molecules.

The nitrophenyl group (3-nitrophenyl) in the molecular structure imparts unique electronic and steric properties, influencing the compound’s reactivity and interactions with biological targets. This feature makes it particularly interesting for researchers exploring mechanisms involving redox processes and enzyme inhibition. The pyrazole ring, a six-membered aromatic heterocycle with two nitrogen atoms, is widely recognized for its role in drug design due to its ability to engage in hydrogen bonding and metal coordination. These structural components collectively contribute to the compound’s potential utility in various therapeutic contexts.

In recent years, the pharmaceutical industry has shown increasing interest in 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone due to its demonstrated efficacy in preclinical studies. One of the most compelling areas of research involves its application as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes critical for cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The nitro group and pyrazole moiety of this compound allow for selective binding to specific kinase domains, making it a promising candidate for targeted therapy.

Moreover, studies have highlighted the compound’s potential as an antioxidant agent. The presence of the nitro group enables redox cycling, which can scavenge reactive oxygen species (ROS) and mitigate oxidative stress—a key factor in aging and various pathological conditions. Preliminary investigations have shown that derivatives of 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone exhibit significant protective effects against oxidative damage in cellular models. This dual functionality as both a kinase inhibitor and antioxidant makes the compound a multifaceted tool for therapeutic development.

The synthesis of 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the nitration of a phenyl derivative, followed by condensation with a pyrazole precursor to form the pyrazolone intermediate. Subsequent acylation introduces the ketone functionality, yielding the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further refined this synthesis, improving yield and purity while reducing environmental impact.

Recent advancements in computational chemistry have also enhanced our understanding of 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone’s interactions with biological targets. Molecular docking simulations have identified key binding pockets on kinases and other enzymes, providing insights into how modifications to the nitrophenyl or pyrazole groups can optimize activity. These computational approaches complement experimental work by predicting structural changes that could enhance potency or selectivity, accelerating the drug discovery pipeline.

The compound’s pharmacokinetic profile is another area of active investigation. Initial studies suggest that 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Its metabolic stability appears favorable for systemic administration, though further studies are needed to fully characterize its clearance pathways. Understanding these pharmacokinetic parameters is crucial for translating preclinical success into effective clinical applications.

In conclusion, 1-(3-Nitrophenyl)-2-pyrazol-1-ylethanone (CAS No. 1457-53-0) represents a compelling candidate for pharmaceutical innovation due to its unique structural features and demonstrated biological activity. Its potential as a kinase inhibitor and antioxidant agent positions it at the forefront of research aimed at addressing complex diseases such as cancer and neurodegenerative disorders. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this compound remain exceptionally promising.